6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• CAS No.: 606964-16-3
• Molecular Formula: C24H26N4O3S
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C24H26N4O3S/c1-4-5-6-13-27-21(25)20(32(30,31)18-11-9-16(2)10-12-18)15-19-23(27)26-22-17(3)8-7-14-28(22)24(19)29/h7-12,14-15,25H,4-6,13H2,1-3H3
• InChI Key: KMPMRDFONAMFJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=C(C=C3)C)C(=O)N4C=CC=C(C4=N2)C

Description

6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic compound with a unique structure that includes multiple rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[840The reaction conditions typically require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring compliance with safety and environmental regulations. The use of continuous flow reactors and automated systems can enhance the efficiency and consistency of the production process .

Chemical Reactions Analysis

Types of Reactions

6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the imino group to an amine.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines .

Scientific Research Applications

6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 6-imino-11-methyl-5-(4-methylbenzenesulfonyl)-7-[2-(morpholin-4-yl)ethyl]-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• Methyl 5-imino-10-{[(4-methylphenyl)sulfonyl]amino}-3,11-dioxo-1-phenyl-2-oxa-4,6,12-triazatetradecan-14-oate

Uniqueness

The uniqueness of 6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one lies in its specific structural features and functional groups, which confer distinct chemical and biological properties.

Biological Activity

Structure Overview

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C20H24N4O5S
• Molecular Weight : 432.5 g/mol

Structural Features

The compound features a triazatricyclo structure that is characteristic of various biologically active compounds. The presence of a sulfonyl group and multiple double bonds contributes to its reactivity and potential biological interactions.

Anticancer Properties

Initial studies have indicated that compounds with similar structural motifs exhibit significant anticancer activity. For instance, triazine derivatives have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Case Study: Anticancer Activity

A study focusing on related triazine compounds demonstrated that these molecules could inhibit the growth of several cancer cell lines, including breast (MCF-7) and prostate (PC-3) cancer cells. The mechanism was primarily attributed to the inhibition of key signaling pathways involved in cell survival and proliferation.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Triazine A	MCF-7	5.2	Apoptosis induction
Triazine B	PC-3	3.8	Cell cycle arrest
6-imino compound	MCF-7	TBD	TBD

Antimicrobial Activity

The compound's sulfonyl group suggests potential antimicrobial properties. Sulfonamides are known for their effectiveness against a range of bacteria by inhibiting bacterial folic acid synthesis.

Research Findings

Research on related sulfonamide compounds has shown promising results against various bacterial strains, including:

• Escherichia coli
• Staphylococcus aureus
• Pseudomonas aeruginosa

Neuroprotective Effects

Emerging studies suggest that compounds with similar frameworks may also exhibit neuroprotective effects, potentially offering therapeutic avenues for neurodegenerative diseases.

Mechanism Insights

The neuroprotective activity is hypothesized to occur through:

• Reduction of oxidative stress
• Inhibition of neuroinflammation
• Modulation of neurotransmitter systems